Cas no 2757951-66-7 ((3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757951-66-7
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5771140
• PubChem ID: 165978490
• Update Time: 2025-06-08

(3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate
• 2757951-66-7
• EN300-37152853

• Inchi： 1S/C13H16N2O4S/c1-10-4-6-12(7-5-10)20(16,17)19-9-11-8-13(18-3)14-15(11)2/h4-8H,9H2,1-3H3
• InChI Key： VBKVUZFYYUWDFQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1=CC(=NN1C)OC

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8Ų

Additional information on (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate

Introduction to (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757951-66-7)

Compound with the CAS number 2757951-66-7 and the product name (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of this compound consists of a pyrazole core substituted with a methoxy group at the 3-position and a methyl group at the 1-position, linked to a sulfonate moiety attached to a 4-methylbenzene ring. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing pyrazole derivatives, due to their diverse biological activities. Pyrazole-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of both methoxy and methyl substituents in this compound enhances its pharmacological potential by influencing its solubility, metabolic stability, and interactions with biological targets.

The sulfonate group in the molecular structure of (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate plays a crucial role in determining its pharmacokinetic properties. Sulfonate groups are known for their ability to improve water solubility, which is a critical factor for drug bioavailability. Additionally, sulfonate derivatives have been widely used in the development of pharmaceuticals due to their favorable pharmacological profiles.

Recent studies have highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. For instance, researchers have demonstrated that pyrazole-based compounds can interact with specific enzymes and receptors involved in disease pathways. The structural features of (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate make it an attractive scaffold for further modifications aimed at optimizing its biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

In terms of biological evaluation, preliminary studies on (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate have shown promising results in cell-based assays. The compound has demonstrated inhibitory activity against certain enzymes and receptors relevant to inflammatory and cancer pathways. These findings suggest that further exploration of this compound may lead to the development of novel therapeutic agents with significant clinical benefits.

The pharmacological potential of this compound is further enhanced by its ability to undergo metabolic transformations that may yield bioactive metabolites. Understanding the metabolic fate of such compounds is essential for predicting their long-term safety and efficacy. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance spectroscopy, have been utilized to characterize these metabolites and gain insights into their biological significance.

Future research directions for (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate include exploring its interactions with target proteins at the molecular level using computational modeling techniques. These studies can provide valuable insights into the binding mechanisms and help optimize the compound's pharmacological properties. Additionally, preclinical studies are planned to evaluate its safety profile and therapeutic efficacy in animal models.

The development of novel pharmaceuticals relies heavily on collaborations between academic researchers, pharmaceutical companies, and regulatory agencies. The case of (3-methoxy-1-methyl-1H-pyrazol-5-yl)methyl 4-methylbenzene-1-sulfonate exemplifies how interdisciplinary approaches can lead to significant advancements in drug discovery. By combining expertise in organic chemistry, medicinal chemistry, and pharmacology, researchers can accelerate the process of bringing new therapies to patients who need them.

In conclusion, (3-methoxy-1-methyl-1H-pyrazol-5-ylylmethyl 4-methylbenzene)-1-sulfonate (CAS No. 2757951-66) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive scaffold for developing novel therapeutic agents. Continued investigation into this compound holds great promise for contributing to advancements in medicine and improving patient outcomes.